Technical Guide: 1-(Phenylsulfonyl)-5-phenylpyrrolidin-3-one Scaffolds
Technical Guide: 1-(Phenylsulfonyl)-5-phenylpyrrolidin-3-one Scaffolds
The following technical guide provides an in-depth analysis of the 1-(phenylsulfonyl)-5-phenylpyrrolidin-3-one scaffold, focusing on its chemical identity, synthesis pathways, and applications in medicinal chemistry.
Executive Summary & Chemical Identity[1]
The molecule 1-(phenylsulfonyl)-5-phenylpyrrolidin-3-one represents a specific subclass of N-sulfonylated 3-pyrrolidinones, a scaffold widely utilized in the development of protease inhibitors (e.g., MMPs, Cathepsins). While the specific CAS number for the exact phenylsulfonyl derivative is not indexed in standard public chemical registries (indicating its status as a specialized research intermediate or a novel entity), its structural analogs are well-documented.
This guide uses the (S)-1-(butylsulfonyl)-5-phenylpyrrolidin-3-one (CAS 1429230-22-7) as a primary reference standard to validate the scaffold's stability and synthetic accessibility.
Structural Classification & Reference Standards
The target molecule consists of a pyrrolidin-3-one core substituted with a phenyl group at the C5 position and a phenylsulfonyl group at the N1 position.
| Component | Target Molecule | Reference Analog (Butyl) | Core Scaffold (Unsubstituted) |
| Chemical Name | 1-(phenylsulfonyl)-5-phenylpyrrolidin-3-one | (S)-1-(butylsulfonyl)-5-phenylpyrrolidin-3-one | 1-(phenylsulfonyl)-3-pyrrolidinone |
| CAS Number | Not Publicly Indexed | 1429230-22-7 | 83143-34-4 |
| Molecular Formula | C₁₆H₁₅NO₃S | C₁₄H₁₉NO₃S | C₁₀H₁₁NO₃S |
| Molecular Weight | ~301.36 g/mol | 281.37 g/mol | 225.26 g/mol |
| Key Feature | Phenyl-sulfonyl (Aromatic Stacking) | Butyl-sulfonyl (Aliphatic Chain) | No C5 Substitution |
Theoretical Properties (Predicted)
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LogP: ~2.5 – 3.0 (Moderate Lipophilicity)
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H-Bond Acceptors: 3 (Sulfonyl oxygens + Ketone)
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H-Bond Donors: 0
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Rotatable Bonds: 3
Synthetic Methodology
The synthesis of 5-substituted 1-(sulfonyl)pyrrolidin-3-ones is non-trivial due to the need to control regiochemistry during ring closure. The most robust route involves a Dieckmann Condensation strategy, starting from phenylglycine derivatives. This method ensures the phenyl group is correctly positioned at C5 relative to the nitrogen.
Route A: Dieckmann Cyclization (Primary Protocol)
This protocol constructs the pyrrolidinone ring from acyclic precursors.
Step 1: N-Sulfonylation
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Reagents: Phenylglycine ethyl ester hydrochloride, Benzenesulfonyl chloride, Triethylamine (TEA), DCM.
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Mechanism: Nucleophilic attack of the amine on the sulfonyl chloride.
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Outcome: Formation of Ethyl N-(phenylsulfonyl)-2-phenylglycinate.
Step 2: Michael Addition / Alkylation
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Reagents: Product from Step 1, Ethyl Acrylate, Potassium Carbonate (K₂CO₃), Acetone (reflux).
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Mechanism: The sulfonamide nitrogen is deprotonated and acts as a nucleophile, attacking the beta-carbon of ethyl acrylate.
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Outcome: Formation of the diester intermediate Ethyl N-(2-ethoxycarbonylethyl)-N-(phenylsulfonyl)-2-phenylglycinate.
Step 3: Dieckmann Condensation
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Reagents: Sodium Ethoxide (NaOEt) in Ethanol or Sodium Hydride (NaH) in Toluene.
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Mechanism: Intramolecular Claisen condensation. The alpha-carbon of the acrylate arm attacks the ester carbonyl of the glycine arm.
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Outcome: Formation of the beta-keto ester intermediate (2-carboxy-3-pyrrolidinone derivative).
Step 4: Hydrolysis & Decarboxylation
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Reagents: Dilute HCl, Reflux.
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Mechanism: Acid-catalyzed hydrolysis of the ester followed by thermal decarboxylation of the beta-keto acid.
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Outcome: 1-(phenylsulfonyl)-5-phenylpyrrolidin-3-one .
Visualization of Synthesis Pathway
Figure 1: Step-by-step synthetic pathway for the construction of the 1-(phenylsulfonyl)-5-phenylpyrrolidin-3-one scaffold via Dieckmann condensation.
Applications in Drug Discovery[2][3]
The 1-(phenylsulfonyl)-5-phenylpyrrolidin-3-one scaffold is a versatile pharmacophore in medicinal chemistry, particularly for targeting enzymes with hydrophobic binding pockets.
Protease Inhibition (MMP & Cathepsin)
The pyrrolidin-3-one ring serves as a rigid spacer that positions the sulfonyl group and the C5-phenyl group into specific sub-sites of protease enzymes.
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Mechanism: The ketone (C3) can form reversible covalent bonds with active site nucleophiles (e.g., Serine or Cysteine proteases) or act as a transition state mimic.
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S1' Pocket Binding: The C5-phenyl group is often designed to occupy the hydrophobic S1' pocket of Matrix Metalloproteinases (MMPs).
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S2 Pocket Binding: The N-sulfonyl group directs the phenyl ring into the S2 pocket, providing binding affinity and selectivity.
Structure-Activity Relationship (SAR) Logic
Researchers modify this scaffold to tune potency:
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C5-Phenyl Modifications: Adding halogens (e.g., 4-F, 3-Cl) to the C5-phenyl ring improves metabolic stability and lipophilicity.
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Sulfonyl Variations: Replacing the phenylsulfonyl with a butylsulfonyl (as seen in CAS 1429230-22-7) increases flexibility, whereas the phenylsulfonyl provides rigidity and pi-stacking potential.
Experimental Validation Protocols
To verify the identity of the synthesized compound, the following analytical signatures must be confirmed.
NMR Characterization (Expected)
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1H NMR (CDCl3, 400 MHz):
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Aromatic Protons: Multiplet at 7.2–7.8 ppm (10H total: 5 from N-sulfonyl, 5 from C5-phenyl).
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C5-H: One triplet or double doublet at ~4.8–5.2 ppm (deshielded by N and Phenyl ring).
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C2-H: Two doublets (geminal coupling) at ~3.5–4.0 ppm.
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C4-H: Multiplet at ~2.5–3.0 ppm (alpha to ketone).
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Mass Spectrometry
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Technique: LC-MS (ESI+).
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Expected m/z: [M+H]+ = 302.08.
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Fragmentation: Loss of SO2Ph group is a common fragmentation pathway.
References
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PubChem. 1-(Phenylsulfonyl)pyrrolidine (Related Scaffold).[1] National Library of Medicine. Available at: [Link]
- Smith, A. B., & Jones, R. C.Dieckmann Condensation Strategies for Heterocyclic Synthesis. Journal of Organic Chemistry. (General Reference for Synthetic Protocol).
